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Compound of Interest

Compound Name: 15-Keto Bimatoprost-d5

Cat. No.: B15143046

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of 15-Keto Bimatoprost-d5. Adherence to these guidelines is crucial for ensuring the
accuracy, reproducibility, and reliability of experimental results. 15-Keto Bimatoprost-d5 is a
deuterated analog of 15-Keto Bimatoprost, a metabolite of the ocular hypotensive agent
Bimatoprost.[1][2] Deuterated standards are essential for use in mass spectrometry-based
guantitative analyses, serving as internal standards to correct for matrix effects and variations
in sample processing.

Compound Information and Properties

15-Keto Bimatoprost-d5 is a prostaglandin F2a (PGF2a) analog.[1][3] It is supplied as an off-

white to light yellow solid.[1] Proper handling and storage are critical to maintain its stability and
integrity.
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Property Value Reference
Molecular Formula C25H30D5N0O4 [1103114]
Molecular Weight 418.58 g/mol [1103114]
Appearance Off-white to light yellow solid [1]

Purity =296% [2]

-20°C for up to 3 years, 4°C for
Storage (Powder) up to 2 years [11[3]

-80°C for up to 6 months,
Storage (In Solvent) [1][3]
-20°C for up to 1 month

Solubility Data

The choice of solvent is critical for preparing a stable and accurate stock solution. The solubility
of 15-Keto Bimatoprost-d5 in various common laboratory solvents is summarized below. It is
recommended to use freshly opened, anhydrous solvents to avoid issues with hygroscopic
compounds like DMSO.[1]

o Molar
Solubility (= .
Solvent Concentration Reference
mg/mL)
(mM)
Ethanol 10 mg/mL 23.89 mM [11[3]
DMF 2.5 mg/mL 5.97 mM [1][3]
DMSO 2 mg/mL 4.78 mM [1][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Ethanol

This protocol describes the preparation of a 10 mM stock solution of 15-Keto Bimatoprost-d5
in ethanol. This is a common starting concentration for many applications.
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Materials and Equipment:

15-Keto Bimatoprost-d5 solid

Anhydrous Ethanol (=99.5%)

Calibrated analytical balance

Calibrated micropipettes and sterile, DNase/RNase-free pipette tips
Amber glass vial with a PTFE-lined cap

Vortex mixer

Argon or Nitrogen gas source (optional, for long-term storage)

Procedure:

Equilibration: Allow the vial containing the solid 15-Keto Bimatoprost-d5 to equilibrate to
room temperature for at least 15-20 minutes before opening. This prevents condensation of
atmospheric moisture onto the compound.

Weighing: Accurately weigh the desired amount of 15-Keto Bimatoprost-d5 using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would
need 0.4186 mg of the compound (Mass = Molecular Weight x Molarity x Volume). It is
recommended to weigh a slightly larger amount (e.g., 1 mg) for better accuracy and prepare
a larger volume of stock solution.

Solvent Addition: Carefully add the calculated volume of anhydrous ethanol to the vial
containing the weighed compound. For 1 mg of 15-Keto Bimatoprost-d5, you would add
0.2389 mL of ethanol to achieve a 10 mM concentration.[3]

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Inert Gas Purging (Optional but Recommended): For extended storage, gently purge the
headspace of the vial with an inert gas like argon or nitrogen before tightly sealing the cap.
This displaces oxygen and minimizes the risk of oxidative degradation.
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» Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
date of preparation, and your initials. Store the stock solution at -80°C for long-term stability
(up to 6 months) or at -20°C for shorter-term use (up to 1 month).[1][3]

Safety Precautions

While specific hazard information for 15-Keto Bimatoprost-d5 is not readily available, it is
prudent to handle it with the same care as its non-deuterated counterpart and other
prostaglandin analogs.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.[5]

» Handling: Avoid inhalation of dust and direct contact with skin and eyes.[5] In case of
contact, wash the affected area thoroughly with water.[6]

» Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a 15-Keto Bimatoprost-d5
stock solution.
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Caption: Workflow for preparing 15-Keto Bimatoprost-d5 stock solution.

Signaling Pathway Context

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/15-keto-bimatoprost-d5.html
http://file.medchemexpress.com/batch_PDF/HY-132277S/15-Keto-Bimatoprost-d5-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15143046?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4395
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4395
https://kmpharma.in/download_msds/4450
https://www.benchchem.com/product/b15143046?utm_src=pdf-body
https://www.benchchem.com/product/b15143046?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Bimatoprost, the parent compound of 15-Keto Bimatoprost, is a prostaglandin F2a analog that
acts as a potent ocular hypotensive agent. It is believed to lower intraocular pressure by
increasing the outflow of aqueous humor through both the trabecular meshwork and
uveoscleral pathways. The signaling cascade is initiated by the binding of the active free acid
form to the prostaglandin F (FP) receptor, a G-protein coupled receptor.
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Caption: Simplified Bimatoprost signaling pathway via the FP receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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